N-(2-cyano-4,5-diethoxyphenyl)cyclohexanecarboxamide

• IUPAC Name: N-(2-cyano-4,5-diethoxyphenyl)cyclohexanecarboxamide
• InChI: InChI=1S/C18H24N2O3/c1-3-22-16-10-14(12-19)15(11-17(16)23-4-2)20-18(21)13-8-6-5-7-9-13/h10-11,13H,3-9H2,1-2H3,(H,20,21)
• InChI Key: DNJRUXJVQOYNIW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C#N)NC(=O)C2CCCCC2)OCC
• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol

Description

N-(2-cyano-4,5-diethoxyphenyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C18H24N2O3 and its molecular weight is 316.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 316.17869263 g/mol and the complexity rating of the compound is 425. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

A study focuses on the synthesis and characterization of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, highlighting the compound's structural properties. These derivatives were synthesized and characterized by elemental analyses, IR spectroscopy, and 1H-NMR spectroscopy, demonstrating the compound's versatility in structural chemistry and potential applications in material sciences and drug design (Özer, Arslan, VanDerveer, & Külcü, 2009).

Catalytic Applications

Research into the hydrogenation of phenol and its derivatives over a Pd@carbon nitride catalyst in aqueous media presents N-(2-cyano-4,5-diethoxyphenyl)cyclohexanecarboxamide as a precursor in the production of important industrial intermediates like cyclohexanone. This compound plays a role in the selective formation of cyclohexanone under mild conditions, showcasing its application in catalysis and the chemical industry (Wang, Yao, Li, Su, & Antonietti, 2011).

Antifolate Properties

Another significant application is found in the synthesis and antifolate properties of related compounds, indicating the potential for this compound derivatives in cancer therapy and drug development. The study details the process of creating compounds with potent in vitro activity against DHFR and L1210 cell growth, suggesting therapeutic applications (Degraw, Christie, Colwell, & Sirotnak, 1992).

Radioligand Development

In neuropharmacology, derivatives of this compound are utilized in the development of radioligands for PET imaging, aiding in the study of neurological disorders and receptor binding. For instance, [carbonyl-(11)C]WAY-100635 is a notable radioligand for imaging the 5-HT1A receptor, indicating the compound's applicability in medical imaging and neuroscience research (Gunn, Lammertsma, & Grasby, 2000).

Corrosion Inhibition

Additionally, acrylamide derivatives of this compound have been studied for their effectiveness as corrosion inhibitors, offering applications in materials protection and engineering. The research demonstrated these compounds' efficiency in protecting copper against corrosion in nitric acid solutions, indicating their potential in industrial applications (Abu-Rayyan et al., 2022).

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the mechanism of action of this compound. If it’s a drug, its mechanism would depend on its interactions with biological targets.

Safety and Hazards

As with any chemical compound, handling “N-(2-cyano-4,5-diethoxyphenyl)cyclohexanecarboxamide” would require proper safety precautions. The specific hazards would depend on its reactivity and toxicity, which are not known without specific experimental data.